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Compound of Interest

Compound Name:
Tazemetostat de(methyl

morpholine)-COOH

Cat. No.: B10854843 Get Quote

Researchers and laboratory personnel handling Tazemetostat de(methyl morpholine)-COOH
must adhere to strict disposal protocols to ensure environmental safety and regulatory

compliance. This guide provides detailed, step-by-step procedures for the proper disposal of

this compound, based on established safety data.

Core Disposal and Safety Parameters
All quantitative and qualitative safety information has been summarized in the table below for

easy reference during laboratory operations.
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Parameter Guideline Source

Primary Disposal Method

Removal to a licensed

chemical destruction plant or

controlled incineration with flue

gas scrubbing.

[1]

Prohibited Disposal

Do not discharge to sewer

systems. Do not contaminate

water, foodstuffs, feed, or

seed.

[1]

Handling Precautions

Handle in a well-ventilated

place. Wear suitable protective

clothing, including gloves and

eye protection. Avoid contact

with skin and eyes. Avoid

formation of dust and aerosols.

[1]

Spill Response

Collect and arrange for

disposal. Keep the chemical in

suitable, closed containers for

disposal. Use spark-proof tools

and explosion-proof

equipment. Promptly dispose

of adhered or collected

material in accordance with

appropriate laws and

regulations.

[1]

Container Disposal Containers can be triply rinsed

(or equivalent) and offered for

recycling or reconditioning.

Alternatively, puncture the

packaging to make it unusable

and then dispose of it in a

sanitary landfill. Combustible

packaging materials may be

disposed of by controlled

[1]
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incineration with flue gas

scrubbing.

First Aid: Skin Contact

Take off contaminated clothing

immediately. Wash off with

soap and plenty of water.

Consult a doctor.

[1]

First Aid: Eye Contact

Rinse with pure water for at

least 15 minutes. Consult a

doctor.

[1]

First Aid: Ingestion

Rinse mouth with water. Do not

induce vomiting. Never give

anything by mouth to an

unconscious person. Call a

doctor or Poison Control

Center immediately.

[1]

Experimental Protocol: Standard Disposal
Procedure
The following protocol outlines the standard operating procedure for the disposal of

Tazemetostat de(methyl morpholine)-COOH waste.

1. Waste Segregation and Collection:

Designate a specific, clearly labeled, and sealed container for Tazemetostat de(methyl
morpholine)-COOH waste.
Do not mix this waste with other chemical waste streams unless explicitly permitted by your
institution's environmental health and safety (EHS) office.
Keep the waste container in a well-ventilated area, away from sources of ignition.[1]

2. Personal Protective Equipment (PPE):

Always wear appropriate PPE, including a lab coat, safety goggles, and chemical-resistant
gloves, when handling the waste.
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3. Preparing for Disposal:

Ensure the waste container is securely closed.
Complete all necessary waste disposal forms as required by your institution and local
regulations.
Arrange for collection by a licensed chemical waste disposal service.

4. Decontamination of Labware:

For reusable labware, triple rinse with a suitable solvent (e.g., ethanol or isopropanol),
followed by a final rinse with water.
Collect the rinsate as chemical waste and add it to the designated Tazemetostat de(methyl
morpholine)-COOH waste container.
For disposable labware, ensure it is placed in the designated solid chemical waste container
for incineration.

Disposal Decision Pathway
The following diagram illustrates the logical workflow for making decisions regarding the

disposal of Tazemetostat de(methyl morpholine)-COOH and its associated materials.
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Start: Have Tazemetostat
de(methyl morpholine)-COOH waste?

Identify Waste Type

Liquid Waste
(e.g., unused solutions, rinsate)

Liquid

Solid Waste
(e.g., contaminated consumables)

Solid

Empty Container

Container

Collect in a designated,
sealed, and labeled

waste container

Collect in a designated,
sealed, and labeled

solid waste container

Triple rinse container
with a suitable solvent

Arrange for disposal by a
licensed chemical destruction

plant or via controlled incineration

Collect rinsate as
liquid waste

Dispose of rinsed container
(Recycle, Recondition, or Landfill)

End of Process

Click to download full resolution via product page

Caption: Disposal workflow for Tazemetostat de(methyl morpholine)-COOH.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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